Cas no 27918-19-0 (4-Sulfonamide-phenylhydrazine hydrochloride)

• Product Name: 4-Sulfonamide-phenylhydrazine hydrochloride
• CAS No: 27918-19-0
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• MDL: MFCD00052262
• CID: 53241
• PubChem ID: 2794567
• Update Time: 2025-06-13

4-Sulfonamide-phenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Sulfonamide-phenylhydrazine hydrochloride
• Phenylhydrazine-4-sulfonamide hydrochloride
• 4-AMINOSULFONYLPHENYLHYDRAZINE
• 4-HYDRAZINO BENZENE SULFONAMIDE HYDROCHLORIDE
• 4-Hydrazinylbenzenesulfonamide Hydrochloride
• 4-Sulfonamidephenylhydrazine HCl
• 4-Aminosulfonylphenylhydrazine hydrochloride
• 4-Hydrazinobenzene-1
• 4-Hydrazinobenzene-1-sulfonaMide
• 4-HYDRAZINOBENZENE-1-SULFONAMIDE HCL
• 4-SPH
• 4-sulfamidophenyl hydrazine hydrochloride
• 4-Sulfonamidophenylhydrazine hydrochloride
• 4-sulphonamidophenyl hydrazine hydrochloride
• BENZENESULFONYLAMIDE
• p-hydrazinobenzenesulfonamide hydrochloride
• p-sulfoamidophenylhydrazine hydrochloride
• p-Sulfonamidophenylhydrazine
• p-Sulfonamidophenylhydrazine HCl
• Q-200474
• Benzenesulfonamide, 4-hydrazino-, monohydrochloride
• 4-Hydrazinylbenzenesulfonamidexhydrochloride
• FT-0619467
• Benzenesulfonamide, p-hydrazino-, monohydrochloride
• AMY475
• 4-sulfamylphenylhydrazine hydrochloride
• EN300-08026
• 4-sulfamylphenyl-hydrazine hydrochloride
• 4sulfonamido phenylhydrazine hydrochloride
• 4-sulfamylphenyl hydrazine hydrochloride
• 17852-52-7
• [4-(Aminosulfonyl)phenyl]hydrazine Hydrochloride
• SCHEMBL981171
• Z56844958
• F8881-0160
• AKOS005063371
• MFCD00052262
• 4-hydrazine benzene sulfonamide hydrochloride
• SY036804
• 4-Hydrazino-benzenesulfonamide hydrochloride
• 4-hydrazinylbenzene-1-sulfonamide hydrochloride
• 4-SULFONAMIDOPHENYLHYDRAZINE HCL
• A826458
• H1230
• 4-hydrazinobenzene-1-sulfonamide hydrochloride
• 4-Hydrazinylbenzenesulfonamide xhydrochloride
• 9D634JG95C
• 4-Sulfonamidophenylhydrazinehydrochloride
• p-Sulfonamidophenyl hydrazine hydrochloride
• 4-AMinosulfonylphenylhydrazine HCl
• Benzenesulfonamide, 4-hydrazino-, hydrochloride
• BCP26877
• (4-Sulfamoylphenyl)hydrazine-d4Hydrochloride
• (p-Sulfamoylphenyl)hydrazine monohydrochloride
• 4-hydrazinylbenzenesulfonamide;hydrochloride
• 4-sulfamoylphenyl hydrazine hydrochloride
• 4-hydrazinylbenzenesulfonamide HCl salt
• 4sulfonamidophenylhydrazine hydrochloride
• 4-(Sulfamoylphenyl) hydrazine hydrochloride
• CS-W019536
• 4-hydrazino benzenesulfonamide hydrochloride
• 4-sulfonamidophenylhydrazine hydrochloride, AldrichCPR
• 4-sulfonamido phenylhydrazine hydrochloride
• 4-Hydrazinylbenzenesulfonamide hydrochloride(1:x)
• 4-Hydrazinobenzene-1-sulfonamidehydrochloride
• 4-Hydrazinylbenzene-1-sulfonamide--hydrogen chloride (1/1)
• 4-Hydrazinobenzenesulfonamide Hydrochloride
• A1-00279
• IKEURONJLPUALY-UHFFFAOYSA-N
• 4-sulfamyl-phenylhydrazine hydrochloride
• A15314
• 4-Sulfonamidophenylhydrazine, HCl
• Benzenesulfonamide, 4-hydrazinyl-, hydrochloride (1:1)
• (4-sulfamoylphenyl)hydrazine hydrochloride
• FT-0638736
• AS-10778
• 27918-19-0
• 4-(Sulfamoyl phenyl) hydrazine HCl
• 4-diazanylbenzenesulfonamide hydrochloride
• AC-26822
• DTXSID70939095
• 4-sulfamoylphenylhydrazine hydrochloride
• SB80556
• DB-001267
• 4-(Aminosulfonyl)-phenylhydrazine hydrochloride
• DB-047302
• 4-Sulfonamido-phenyl -Hydrazine Hydrochloride

• MDL： MFCD00052262
• Inchi： 1S/C6H9N3O2S.ClH/c7-9-5-1-3-6(4-2-5)12(8,10)11;/h1-4,9H,7H2,(H2,8,10,11);1H
• InChI Key： IKEURONJLPUALY-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)NN)(N)(=O)=O

Computed Properties

• Exact Mass: 187.04200
• Monoisotopic Mass: 223.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: No data available
• Melting Point: 180 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 106.59000
• LogP: 2.17400
• Vapor Pressure: No data available

4-Sulfonamide-phenylhydrazine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 4-Sulfonamide-phenylhydrazine hydrochloride

Introduction to 4-Sulfonamide-phenylhydrazine hydrochloride (CAS No. 27918-19-0)

4-Sulfonamide-phenylhydrazine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 27918-19-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The presence of both a sulfonamide group and a phenylhydrazine moiety in its molecular structure endows it with unique chemical and pharmacological properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 4-Sulfonamide-phenylhydrazine hydrochloride consists of a phenyl ring substituted with an amino group, which is further sulfonated to form the sulfonamide functional group. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This compound has been studied for its potential applications in the treatment of various diseases, particularly those involving inflammation, infection, and metabolic disorders.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives due to their remarkable biological activity. 4-Sulfonamide-phenylhydrazine hydrochloride has been investigated for its anti-inflammatory, antimicrobial, and anti-diabetic properties. Studies have shown that sulfonamides can interact with biological targets such as enzymes and receptors, leading to modulatory effects on cellular processes. The phenylhydrazine moiety further contributes to its pharmacological profile by enhancing binding affinity and metabolic stability.

One of the most compelling aspects of 4-Sulfonamide-phenylhydrazine hydrochloride is its potential as a scaffold for drug design. Researchers have leveraged its structural features to develop more potent and selective therapeutic agents. For instance, modifications to the sulfonamide group can alter its pharmacokinetic properties, while variations in the phenylhydrazine moiety can fine-tune its biological activity. This flexibility makes it an attractive starting point for medicinal chemists seeking to create new drugs with improved efficacy and reduced side effects.

The synthesis of 4-Sulfonamide-phenylhydrazine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group typically involves the reaction of a phenol derivative with sulfur trioxide or another sulfonation agent, followed by conversion to the hydrazine derivative. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to optimize yield and purity.

Recent advancements in computational chemistry have accelerated the discovery process for compounds like 4-Sulfonamide-phenylhydrazine hydrochloride. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with high accuracy. This approach has enabled the identification of key structural features that contribute to its pharmacological activity, thereby guiding the design of more effective derivatives.

In clinical settings, 4-Sulfonamide-phenylhydrazine hydrochloride has been explored as a potential therapeutic agent in preclinical studies. These studies have demonstrated its ability to modulate inflammatory pathways and inhibit microbial growth. The compound's mechanism of action likely involves interactions with enzymes such as dihydropteroate synthase (DHPS), which is a common target for sulfonamides. By inhibiting this enzyme, it can disrupt bacterial folate metabolism, leading to antibacterial effects.

The safety profile of 4-Sulfonamide-phenylhydrazine hydrochloride is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have assessed its acute and chronic toxicity levels, as well as potential side effects. These investigations have provided valuable insights into its safety margins and recommended dosing regimens. However, further clinical trials are necessary to fully characterize its therapeutic potential and long-term effects in human populations.

The future prospects for 4-Sulfonamide-phenylhydrazine hydrochloride are promising, given its diverse biological activities and synthetic accessibility. Ongoing research aims to expand its applications in areas such as oncology, neurology, and immunology. By integrating cutting-edge technologies like CRISPR gene editing and artificial intelligence-driven drug discovery platforms, scientists hope to unlock new therapeutic possibilities for this compound.

In conclusion,4-Sulfonamide-phenylhydrazine hydrochloride (CAS No. 27918-19-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic domains. Its unique molecular structure, coupled with promising preclinical findings, positions it as a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,4-Sulfonamide-phenylhydrazine hydrochloride is poised to play a crucial role in addressing unmet medical needs.